2-iodo-N-[[(3E)-4-oxo-3-(5-propan-2-yl-3H-1,3-benzoxazol-2-ylidene)cyclohexa-1,5-dien-1-yl]carbamothioyl]benzamide
2-iodo-N-[[(3E)-4-oxo-3-(5-propan-2-yl-3H-1,3-benzoxazol-2-ylidene)cyclohexa-1,5-dien-1-yl]carbamothioyl]benzamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0989071
InChI:
InChI=1S/C24H20IN3O3S/c1-13(2)14-7-10-21-19(11-14)27-23(31-21)17-12-15(8-9-20(17)29)26-24(32)28-22(30)16-5-3-4-6-18(16)25/h3-13,27H,1-2H3,(H2,26,28,30,32)/b23-17+
SMILES:
CC(C)C1=CC2=C(C=C1)OC(=C3C=C(C=CC3=O)NC(=S)NC(=O)C4=CC=CC=C4I)N2
Molecular Formula:
C24H20IN3O3S
Molecular Weight:
557.4 g/mol
2-iodo-N-[[(3E)-4-oxo-3-(5-propan-2-yl-3H-1,3-benzoxazol-2-ylidene)cyclohexa-1,5-dien-1-yl]carbamothioyl]benzamide
CAS No.:
Cat. No.: VC0989071
Molecular Formula: C24H20IN3O3S
Molecular Weight: 557.4 g/mol
* For research use only. Not for human or veterinary use.
![2-iodo-N-[[(3E)-4-oxo-3-(5-propan-2-yl-3H-1,3-benzoxazol-2-ylidene)cyclohexa-1,5-dien-1-yl]carbamothioyl]benzamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C24H20IN3O3S |
|---|---|
| Molecular Weight | 557.4 g/mol |
| IUPAC Name | 2-iodo-N-[[(3E)-4-oxo-3-(5-propan-2-yl-3H-1,3-benzoxazol-2-ylidene)cyclohexa-1,5-dien-1-yl]carbamothioyl]benzamide |
| Standard InChI | InChI=1S/C24H20IN3O3S/c1-13(2)14-7-10-21-19(11-14)27-23(31-21)17-12-15(8-9-20(17)29)26-24(32)28-22(30)16-5-3-4-6-18(16)25/h3-13,27H,1-2H3,(H2,26,28,30,32)/b23-17+ |
| Standard InChI Key | LMUMKAYSRSJUQX-HAVVHWLPSA-N |
| Isomeric SMILES | CC(C)C1=CC2=C(C=C1)O/C(=C/3\C=C(C=CC3=O)NC(=S)NC(=O)C4=CC=CC=C4I)/N2 |
| SMILES | CC(C)C1=CC2=C(C=C1)OC(=C3C=C(C=CC3=O)NC(=S)NC(=O)C4=CC=CC=C4I)N2 |
| Canonical SMILES | CC(C)C1=CC2=C(C=C1)OC(=C3C=C(C=CC3=O)NC(=S)NC(=O)C4=CC=CC=C4I)N2 |
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